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Compound of Interest

Compound Name: 1H-imidazole-5-sulfonic acid
CAS No.: 60634-74-4
Cat. No.: B3354668
Get Quote
. J

Executive Summary

1H-imidazole-5-sulfonic acid (often referenced by its synonym, 1H-imidazole-4-sulfonic acid)
is a highly reactive organic acid frequently utilized in pharmaceutical synthesis, coordination
chemistry, and the development of high-temperature polymer electrolyte membranes[1]. While
its unique amphoteric imidazole ring and strongly acidic sulfonic moiety make it a versatile
building block, these same structural features render it a severe contact hazard. This guide
provides self-validating, mechanistic protocols for the safe handling, operation, and disposal of
this Class 8 Corrosive Solid[2].

Quantitative Chemical Profile

Before initiating any operational workflow, operators must familiarize themselves with the
compound's quantitative hazard parameters.
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Property Value

) 1H-imidazole-5-sulfonic acid (1H-imidazole-4-
Chemical Name . )
sulfonic acid)

CAS Number 60634-74-4[2]

Molecular Weight 148.14 g/mol [3]

Aqueous Solubility 1.35 M[3]

UN Number 3261 (Corrosive solid, acidic, organic, n.0.s.)[2]
Hazard Class 8 (Corrosive)[2]

Packing Group II (Medium Danger)[2]

Hazard Identification & Mechanistic Causality

To handle this compound safely, laboratory personnel must understand the chemical causality
behind its hazard profile. Safety is not about blind compliance; it is about understanding the
molecular interactions at play.

o Severe Tissue Necrosis (H314): The sulfonic acid group (-SO3H) is a strong proton donor.
Upon contact with physiological moisture (sweat, tears, mucous membranes), it rapidly
dissociates. This sudden drop in pH causes immediate coagulative necrosis of lipid bilayers
and cellular proteins, leading to permanent tissue damage|[?2].

o Corrosive Dust Hazard: Because it is a solid crystalline powder, the primary exposure vector
is airborne dust. Inhalation of these micro-particles leads to rapid dissolution in the
respiratory tract's mucosal lining, potentially causing severe chemical pneumonitis and
pulmonary edema]3].

o Packing Group Il Designation: Under UN 3261, its Packing Group Il status indicates a
significant danger level, requiring stringent packaging and handling protocols to prevent
catastrophic dermal or ocular damage during transit and benchtop transfer[2].

Personal Protective Equipment (PPE) Matrix
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Trust in safety protocols requires moving beyond generic advice. The following PPE matrix is

specifically calibrated for the physicochemical properties of 1H-imidazole-5-sulfonic acid.

Protection Zone

Recommended Equipment

Mechanistic Rationale

Tightly fitting safety goggles +

Protects against both airborne

corrosive dust and accidental

Eye/Face Full face shield (EN 166 / ANSI  splashes during exothermic
Z87.1) solution preparation. Standard
safety glasses are insufficient.
Nitrile provides excellent
o resistance against organic
Heavy-duty Nitrile or Neoprene )
o acids. Gloves must be
Hands gloves (Minimum 0.11 mm ) )
) inspected for micro-tears, as
thickness, EN 374) )
the acid can cause severe
burns upon penetration.
Prevents solid particulates
Impervious, acid-resistant lab from settling on clothing, where
Body coat or Tychem® suit; closed- ambient humidity could initiate

toe non-porous shoes

localized acid formation and

subsequent dermal burns.

Respiratory

N95/P100 particulate
respirator or PAPR (if handled

outside a fume hood)

Essential for preventing the
inhalation of corrosive dust
during weighing, transfer, or

spill cleanup operations.

Operational Workflows & Handling Protocols

The following step-by-step methodology ensures a self-validating system where each action

inherently prevents a specific chemical hazard.

Step 1: Environmental Isolation & Preparation

e Action: Conduct all handling inside a certified, externally exhausted chemical fume hood.

Verify the face velocity is between 80-100 fpm. Clear the workspace of incompatible

materials (especially strong bases and oxidizers).
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o Causality: Proper face velocity ensures aerosolized corrosive dust is captured and pulled
away from the operator's breathing zone. Segregation prevents violent exothermic reactions
if an accidental spill occurs.

Step 2: Static Mitigation & Weighing

» Action: Discharge static electricity from gloves before handling. Use anti-static weighing
boats and grounded metal spatulas. Do not use standard plastic spatulas.

o Causality: Fine organic powders can accumulate static charge. Static discharge can cause
the corrosive dust to repel and aerosolize unexpectedly when transferred, leading to severe
inhalation exposure.

Step 3: Controlled Dissolution (Exothermic Risk)

e Action: When preparing aqueous solutions, always add the acid powder to the water in
small, incremental batches while stirring continuously. Never add water directly to the bulk
solid.

o Causality: The hydration of the sulfonic acid moiety is highly exothermic. Adding water to the
solid can cause localized boiling, resulting in the explosive splattering of a concentrated, hot
corrosive acid solution.

Emergency Response & Spill Management

In the event of a spill, immediate, structured action is required to prevent personnel injury and
equipment corrosion. Follow the logical workflow below.
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Spill Detected:
1H-imidazole-5-sulfonic acid

Assess Spill Size & State
(Solid vs. Solution)

If airborne dust/large

Evacuate & Secure Area If manageable

Don Maximum PPE
(Respirator, Acid Suit, Gloves)

Apply Neutralizing Agent
(e.g., Sodium Bicarbonate)

Carefully Sweep/Collect
(Avoid Dust Generation)

Transfer to Class 8
Hazardous Waste Container

Decontaminate Surface
(Soap & Water Wash)

Click to download full resolution via product page

Emergency spill response and neutralization protocol for 1H-imidazole-5-sulfonic acid.
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Disposal & Environmental Logistics

Disposal must strictly comply with local and international regulations for Class 8 hazardous

materials.

Segregation: Never store or dispose of 1H-imidazole-5-sulfonic acid in the same waste
stream as strong bases (risk of violent exothermic neutralization) or strong oxidizers (risk of
toxic gas generation, including SOx and NOX).

Neutralization Protocol: For small quantities of aqueous waste, slowly neutralize the solution
to a pH of 6-8 using a weak base (e.g., 1M Sodium Bicarbonate) before transferring to the
designated aqueous organic waste carboy. Wait for effervescence (CO2 release) to
completely cease before sealing the container[2].

Containerization: Solid waste, contaminated weighing boats, and soiled PPE must be placed
in a chemically compatible, clearly labeled, sealable container (e.g., HDPE) marked with UN
3261 and Corrosive warnings[2].

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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